Cas no 2172043-72-8 (1-ethyl-4-(1H-indol-7-yl)cyclohex-3-en-1-amine)

• Product Name: 1-ethyl-4-(1H-indol-7-yl)cyclohex-3-en-1-amine
• CAS No: 2172043-72-8
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 6300285
• PubChem ID: 165555236
• Update Time: 2025-06-13

1-ethyl-4-(1H-indol-7-yl)cyclohex-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(1H-indol-7-yl)cyclohex-3-en-1-amine
• EN300-1586598
• 2172043-72-8

• Inchi： 1S/C16H20N2/c1-2-16(17)9-6-12(7-10-16)14-5-3-4-13-8-11-18-15(13)14/h3-6,8,11,18H,2,7,9-10,17H2,1H3
• InChI Key： GODSQWGQIYFBJE-UHFFFAOYSA-N
• SMILES： NC1(CC)CC=C(C2C=CC=C3C=CNC=23)CC1

Computed Properties

• Exact Mass: 240.162648646g/mol
• Monoisotopic Mass: 240.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-ethyl-4-(1H-indol-7-yl)cyclohex-3-en-1-amine

Introduction to 1-ethyl-4-(1H-indol-7-yl)cyclohex-3-en-1-amine (CAS No. 2172043-72-8) and Its Emerging Applications in Chemical Biology

The compound 1-ethyl-4-(1H-indol-7-yl)cyclohex-3-en-1-amine, identified by the CAS number 2172043-72-8, represents a fascinating molecule of significant interest in the realm of chemical biology and pharmaceutical research. Its unique structural framework, combining a cyclohexenamine moiety with an indole derivative, positions it as a promising candidate for various biological assays and drug discovery initiatives. This introduction delves into the molecular characteristics of this compound, explores its potential applications based on contemporary research, and highlights its relevance in the evolving landscape of medicinal chemistry.

The structural composition of 1-ethyl-4-(1H-indol-7-yl)cyclohex-3-en-1-amine is characterized by a cyclohexene ring substituted with an amine group at the 1-position and an indole moiety at the 4-position. The presence of these functional groups imparts distinct chemical properties that make the compound amenable to diverse interactions with biological targets. Specifically, the amine group serves as a versatile handle for further derivatization, while the indole ring is well-documented for its pharmacological significance, often found in bioactive natural products and synthetic drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 1-ethyl-4-(1H-indol-7-yl)cyclohex-3-en-1-amine with various biological targets. Studies suggest that the compound exhibits potential binding properties with enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational analyses indicate that this molecule may interact with enzymes such as kinases and transcription factors, which are pivotal in regulating processes like cell proliferation and differentiation. Such interactions are of paramount importance in the development of therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In parallel, experimental investigations have begun to unravel the pharmacological profile of 1-ethyl-4-(1H-indol-7-yl)cyclohex-3-en-1-amine. Initial in vitro assays have demonstrated modest inhibitory activity against certain enzyme targets, warranting further exploration of its pharmacological potential. The indole moiety, in particular, has been implicated in various biological effects, including anti-inflammatory and neuroprotective properties. This aligns with broader trends in medicinal chemistry where indole derivatives are being extensively studied for their therapeutic applications.

The synthesis of 1-ethyl-4-(1H-indol-7-y)cyclohexenamine presents an intriguing challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct key structural motifs efficiently. These advances not only enhance the accessibility of the compound but also open avenues for structural optimization to improve its biological activity.

Beyond its direct pharmacological applications, 1-et hyl -4-( 1 H -indol -7 -y l )cyc lohex -3 -en - 1-am ine serves as a valuable scaffold for medicinal chemists exploring structure-function relationships. By modifying specific functional groups or introducing structural analogs, researchers can gain insights into how different chemical moieties influence biological activity. This approach is particularly useful in identifying lead compounds for further development into novel therapeutics.

The growing interest in natural product-inspired drug discovery has also positioned 1 -ethyl -4 -( 1 H -ind ol -7 -y l )cyc lohex -3 -en - 1-am ine as a compound of interest. The indole ring is a common structural motif found in numerous bioactive natural products, many of which have served as inspiration for drug development. By leveraging such scaffolds, chemists aim to develop molecules that mimic or enhance the biological effects observed in nature.

Future research directions for 1 ethyl -4 -( 1 H -ind ol -7 -y l )cyc lohex en am ine may include exploring its potential as an intermediate in multi-target drug design. The presence of both an amine and an indole group provides multiple opportunities for further functionalization, enabling the creation of hybrid molecules that target multiple disease pathways simultaneously. Such multi-target approaches are gaining traction in pharmaceutical research due to their potential to address complex diseases more effectively than single-target agents.

Additionally, the compound's compatibility with various spectroscopic and analytical techniques makes it suitable for detailed structural characterization studies. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography can provide invaluable insights into its molecular structure and conformational dynamics. These data are crucial for understanding how the compound interacts with biological targets at a molecular level.

The role of computational tools cannot be overstated in modern drug discovery endeavors involving compounds like 2172043 .72 .8 . Molecular docking simulations, for example, allow researchers to predict how this molecule might bind to specific protein targets by virtually testing various orientations and interactions. Such simulations can significantly reduce the time and resources required for experimental validation by identifying promising candidates for further investigation.

In conclusion, 2172043 .72 .8 represents a compelling molecule with substantial potential in chemical biology and pharmaceutical research。 Its unique structural features combined with emerging evidence from computational and experimental studies position it as a valuable asset for future drug development initiatives。 As research progresses，this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies。